2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(4-fluorophenyl)-1H-imidazol-5-ol

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-3-(4-fluorophenyl)imidazol-4-ol
• InChI: InChI=1S/C15H14FN5O/c1-9-7-10(2)19-14(18-9)20-15-17-8-13(22)21(15)12-5-3-11(16)4-6-12/h3-8,22H,1-2H3,(H,17,18,19,20)
• InChI Key: UXZURIWWQDJNBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC=C(N2C3=CC=C(C=C3)F)O)C
• Molecular Formula: C15H14FN5O
• Molecular Weight: 299.30 g/mol

Description

Compounds with a structure similar to "2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(4-fluorophenyl)-1H-imidazol-5-ol" often play crucial roles in medicinal chemistry and materials science. Their synthesis and characterization contribute to the development of pharmaceuticals, agrochemicals, and advanced materials.

Synthesis Analysis

The synthesis of complex heterocyclic compounds, such as imidazo[1,2-a]pyridines and pyrimidines, involves multi-step chemical reactions, often starting from simple precursors. For instance, the synthesis of related imidazo-pyridine derivatives has been achieved through reactions involving intermediates like amino-imidazole carboxylic acid ethyl ester and ethyl benzoyl acetate, leading to structurally interesting compounds through ring-chain tautomerizations/rearrangements (Lis, Traina, & Huffman, 1990).

Molecular Structure Analysis

The crystal structure determination of related compounds provides insights into the molecular arrangement and intermolecular interactions, crucial for understanding their reactivity and properties. For example, the crystal structure of 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide revealed distinct molecular interactions, contributing to its biological activity (Liu et al., 2016).